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Compound of Interest

Compound Name: PH11

Cat. No.: B610076

Disclaimer: The term "PH11" is not a standard chemical identifier for a specific molecule.
Search results indicate that this term is most commonly associated with aqueous solutions that
have a pH of 11, such as buffer solutions or cleaning agents. This guide, therefore,
summarizes the core physicochemical properties of a representative pH 11 aqueous solution,
based on publicly available safety data sheets. The primary example used is a solution of 0.2%
potassium carbonate in water.

Core Physicochemical Data

The fundamental properties of a typical pH 11 aqueous solution are summarized below. These

values are characteristic of a dilute alkaline solution.
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Property Value /| Description

pH Value 11.0

Appearance Clear, colorless liquid

Odor Odorless

Composition 99.8% Water, 0.2% Potassium Carbonate
Solubility in water Complete[1]

Boiling Point ~100 °C (212 °F)

Freezing/Melting Point ~0 °C (32 °F)

Vapor Pressure ~14 mm Hg

Specific Gravity 1.0-1.13

Thermal Decomposition None reported under normal conditions[1]

Experimental Protocols

The determination of the physicochemical properties listed above follows standardized
laboratory procedures. Below are outlines of the methodologies for key experiments.

2.1 pH Measurement

This protocol is based on the principles outlined in USP <791>.

o Objective: To accurately determine the hydrogen ion concentration of the solution.
e Apparatus: A calibrated pH meter with a glass electrode.

e Procedure:

o Standardize the pH meter using at least two standard buffer solutions that bracket the
expected pH (e.g., pH 7 and pH 12).

o Rinse the electrode with deionized water and blot dry.
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o Immerse the electrode in the sample solution.
o Allow the reading to stabilize.
o Record the pH value and the temperature of the solution.
2.2 Determination of Solubility
» Objective: To determine the miscibility of the substance in a solvent (water).
o Apparatus: Graduated cylinders, magnetic stirrer, and a visual inspection system.
e Procedure:
o A known volume of the solvent (water) is placed in a beaker with a magnetic stir bar.

o The solute (in this case, the components that create the pH 11 environment) is
incrementally added to the solvent while stirring.

o After each addition, the mixture is observed for any undissolved particles or phase
separation.

o For a completely soluble substance, the solution will remain clear and homogenous even
at high concentrations. The term "Complete" or "Fully miscible" is used when no solubility
limit is practically reached[1][2].

2.3 Measurement of Specific Gravity/Density

» Objective: To determine the ratio of the density of the solution to the density of a reference
substance (water).

e Apparatus: Pycnometer or a digital density meter.
e Procedure (using a pycnometer):
o Measure the weight of the clean, dry pycnometer.

o Fill the pycnometer with deionized water and measure its weight.
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o Empty and dry the pycnometer, then fill it with the sample solution and measure its weight.

o Calculate the specific gravity using the formula: Specific Gravity = (Weight of Sample) /
(Weight of Water)

Visualized Workflow

The following diagram illustrates a standard workflow for the physicochemical characterization
of an aqueous solution.
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Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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